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Compound of Interest

Compound Name: Tidiacic

Cat. No.: B1206608 Get Quote

For laboratory professionals engaged in research, development, and scientific analysis,

ensuring a comprehensive understanding of the safe handling of chemical compounds is

paramount. This document provides crucial safety and logistical information for Tidiacic acid, a

hepatoprotective agent.[1][2] The following procedural guidance is intended to answer key

operational questions and establish best practices for the use of Tidiacic acid in a laboratory

setting.

Physicochemical and Hazard Information
Tidiacic acid, also known as thiazolidine-2,4-dicarboxylic acid, possesses specific physical and

chemical properties that inform its handling and storage requirements.[1][2]

Property Value

CAS Number 30097-06-4

Molecular Formula C5H7NO4S

Molar Mass 177.17 g·mol−1

Melting Point 199-201ºC

Flash Point 270.9ºC

Appearance Powder
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Hazard statements associated with Tidiacic acid include skin irritation, serious eye irritation,

and potential respiratory irritation.[3]

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to ensure the safety of

laboratory personnel when handling Tidiacic acid. The following table summarizes the

recommended PPE.
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Body Part Recommended Protection

Eyes/Face

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards.[3][4] A face shield

may be necessary depending on the situation.

Skin

Wear protective gloves and clothing to prevent

skin exposure.[5] Gloves must be inspected

prior to use and disposed of properly after

handling.[6] Contaminated clothing should be

removed and washed before reuse.[3]

Respiratory

A dust respirator is recommended. For

situations where exposure limits may be

exceeded or irritation is experienced, a NIOSH-

approved N100 or CEN-approved FFP3

particulate respirator should be used.[3][4] This

should be a backup to local exhaust ventilation.

[4]

Body

While not always required, body protection

should be chosen based on the specific

workplace conditions and potential for exposure.

[6] Protective boots may be required in certain

situations.

Experimental Protocols: Handling, Storage, and
Disposal
Adherence to standardized protocols for the handling, storage, and disposal of Tidiacic acid is

critical for maintaining a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood with an average face

velocity of at least 100 feet per minute.[7]
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Install a closed system or local exhaust to minimize direct exposure.

Avoid the formation and inhalation of dust.[3][4]

Wash hands and face thoroughly after handling the substance.[3]

Avoid contact with skin, eyes, and clothing.

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[4]

Store in a refrigerator.[4]

Store away from incompatible materials such as oxidizing agents.

Spill Management and Disposal:

In case of a spill, evacuate the area and keep unnecessary personnel away.[3][4]

Wear appropriate personal protective equipment during cleanup.[4]

Avoid generating dust during the cleanup process.[4]

Sweep or vacuum the spilled material into a suitable, airtight container for disposal.[4]

Prevent the product from entering drains or water systems.[4][5]

Dispose of the waste in accordance with all applicable local, state, and federal regulations.[3]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of accidental exposure to Tidiacic
acid.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air.[3] If breathing is

difficult, provide oxygen.[3] If the person is not

breathing, give artificial respiration and seek

immediate medical attention.[3]

Skin Contact

Immediately take off all contaminated clothing.

[8] Wash the affected area with plenty of soap

and water.[3] If skin irritation occurs, seek

medical advice.[3]

Eye Contact

Rinse cautiously with water for several minutes.

[3] Remove contact lenses if present and easy

to do, and continue rinsing.[3] If eye irritation

persists, get medical advice or attention.[3]

Ingestion

Rinse the mouth with water. Have the person

drink water (two glasses at most).[8] Seek

medical advice if the person feels unwell.[8]

Safe Handling Workflow
The following diagram illustrates the key steps and decision points for the safe handling of

Tidiacic acid in a laboratory setting.
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Caption: Workflow for the safe handling of Tidiacic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

